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Compound of Interest

Compound Name: Oxypeucedanin Hydrate

Cat. No.: B192036 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Oxypeucedanin, a furanocoumarin found in various traditional medicinal plants, has

demonstrated a range of pharmacological activities, including anti-inflammatory, analgesic, and

anti-cancer effects.[1][2] To facilitate preclinical pharmacokinetic and toxicokinetic studies, a

robust and sensitive bioanalytical method for the quantification of oxypeucedanin in plasma is

essential. This application note details a validated Ultra-Performance Liquid Chromatography-

Tandem Mass Spectrometry (UPLC-MS/MS) method for the determination of oxypeucedanin in

plasma samples.

Experimental Protocols
1. Sample Preparation

A protein precipitation method is employed for the extraction of oxypeucedanin from plasma.[3]

Materials:

Plasma samples

Methanol (LC-MS grade)

Internal Standard (IS) solution (e.g., imperatorin, 1 µg/mL in methanol)[3]
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Microcentrifuge tubes

Vortex mixer

Centrifuge

Protocol:

To a 50 µL aliquot of plasma in a microcentrifuge tube, add 150 µL of methanol containing

the internal standard.[3]

Vortex the mixture for 2 minutes to precipitate proteins.[3]

Centrifuge the tubes at 12,000 rpm for 10 minutes at 4°C.[3]

Transfer the supernatant to a clean tube or vial for UPLC-MS/MS analysis.

Inject a 5 µL aliquot of the supernatant into the UPLC-MS/MS system.[3]

2. UPLC-MS/MS Instrumentation and Conditions

The analysis is performed on a UPLC system coupled to a triple quadrupole mass

spectrometer.

UPLC Conditions:

Column: Eclipse Plus C18 column (50 mm × 2.1 mm, 1.8 µm)[3]

Mobile Phase A: 0.1% Formic acid in water[3]

Mobile Phase B: Acetonitrile[3]

Gradient Elution: A gradient elution is employed for optimal separation.

Flow Rate: 0.4 mL/min

Column Temperature: 40°C

Injection Volume: 5 µL
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Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive

Scan Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Oxypeucedanin: m/z 287 → 203[4]

Imperatorin (IS): m/z 271 → 203[4]

Data Presentation
Method Validation Summary

The UPLC-MS/MS method was validated according to the FDA guidelines for bioanalytical

method validation.[3]

Parameter Result

Linearity Range 2–1000 ng/mL[3][5]

Correlation Coefficient (r²) > 0.999[5]

Lower Limit of Quantification (LLOQ) 2 ng/mL[5][6]

Intra-day Precision (%RSD) < 12.0%[7]

Inter-day Precision (%RSD) < 12.7%[7]

Accuracy 87.05% to 106.55%[5][6]

Extraction Recovery 92.52–103.8%[3]

Matrix Effect 98.02–109.03%[3]

Pharmacokinetic Parameters of Oxypeucedanin in Rats

Pharmacokinetic parameters were determined following intravenous and oral administration of

oxypeucedanin.
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Parameter
Intravenous
Administration (2.5, 5, 10
mg/kg)

Oral Administration (20
mg/kg)

T₁/₂ (h) 0.61 - 0.66[1][5] 2.94[1][5]

Tₘₐₓ (h) - 3.38[1][5]

MRT (h) 0.62 - 0.80[1][5] 5.86[1][5]

CLz (L/kg/h) 5.64 - 8.55[1][5] -

Vz (L/kg) 4.98 - 7.50[1][5] -

Absolute Bioavailability - 10.26%[1][5]

Visualizations
Experimental Workflow
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Sample Preparation

UPLC-MS/MS Analysis

Data Processing

Plasma Sample (50 µL)

Add Methanol with IS (150 µL)

Vortex (2 min)

Centrifuge (12,000 rpm, 10 min, 4°C)
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Caption: Workflow for UPLC-MS/MS analysis of oxypeucedanin in plasma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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